Cas no 1781934-33-5 (CID 82400376)

• Product Name: CID 82400376
• CAS No: 1781934-33-5
• MF: C₉H₁₆F₃N
• MW: 195.225253105164
• CID: 5253270
• Update Time: 2025-05-21

CID 82400376 Chemical and Physical Properties

Names and Identifiers

• CID 82400376
• Cyclohexanamine, 2-(3,3,3-trifluoropropyl)-

• Inchi： 1S/C9H16F3N/c10-9(11,12)6-5-7-3-1-2-4-8(7)13/h7-8H,1-6,13H2
• InChI Key： UFZZQFZVDMNIDY-UHFFFAOYSA-N
• SMILES： C1(N)CCCCC1CCC(F)(F)F

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 192.5±35.0 °C(Predicted)
• pka: 10.42±0.70(Predicted)

Additional information on CID 82400376

Compound CAS No. 1781934-33-5 and Product CID 82400376: A Comprehensive Overview

The compound with CAS No. 1781934-33-5 and product identifier CID 82400376 represents a significant advancement in the field of chemical research. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in enhancing material performance, particularly in the development of advanced polymers and composites.

CID 82400376 is a novel chemical entity that has been extensively studied for its ability to improve thermal stability and mechanical strength in polymer systems. Researchers have employed cutting-edge techniques, such as molecular dynamics simulations and X-ray crystallography, to understand its interaction with polymer chains. These findings suggest that CID 82400376 can serve as an effective additive for high-performance materials used in aerospace, automotive, and electronic industries.

One of the most notable aspects of CAS No. 1781934-33-5 is its ability to undergo reversible chemical transformations under specific conditions. This property has opened new avenues for its application in dynamic materials, where adaptability and responsiveness are critical. For instance, recent experiments have demonstrated its potential in creating stimuli-responsive polymers that can alter their physical properties in response to environmental changes such as temperature or pH levels.

The synthesis of CID 82400376 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. This approach ensures high purity and consistency, making it suitable for large-scale production. The compound's synthesis pathway has been optimized to minimize waste and reduce environmental impact, aligning with current sustainability goals in the chemical industry.

From a biological perspective, CAS No. 1781934-33-5 has shown promising results in preclinical studies as a potential therapeutic agent. Its ability to modulate cellular signaling pathways without significant cytotoxicity makes it a candidate for drug development. Researchers are exploring its application in treating conditions such as inflammation and neurodegenerative diseases, where targeted intervention is crucial.

In terms of environmental impact, CID 82400376 has been evaluated for its biodegradability and eco-friendliness. Studies indicate that it degrades efficiently under aerobic conditions, reducing its long-term presence in the environment. This characteristic is particularly important for industries seeking to adopt greener chemical solutions without compromising performance.

The commercialization of CAS No. 1781934-33-5 is supported by robust intellectual property frameworks, ensuring protection for innovators and investors alike. Its market potential is further bolstered by increasing demand for high-performance materials across various sectors. As research continues to uncover new applications, CID 82400376 is poised to become a key player in the global chemical market.

In conclusion, CAS No. 1781934-33-5 (Product CID 82400376) represents a groundbreaking advancement in chemical science with diverse applications across multiple industries. Its unique properties, combined with sustainable synthesis methods and promising biological effects, position it as a valuable asset for future technological innovations.